Cas no 47122-52-1 (1,2,4-Benzothiadiazepine, 2,5-dihydro-3-ethyl-2-hexyl-, 1,1-dioxide)

1,2,4-Benzothiadiazepine, 2,5-dihydro-3-ethyl-2-hexyl-, 1,1-dioxide Properties

Names and Identifiers

• 1,2,4-Benzothiadiazepine, 2,5-dihydro-3-ethyl-2-hexyl-, 1,1-dioxide
• 3-ethyl-2-hexyl-5H-1λ⁶,2,4-benzothiadiazepine 1,1-dioxide
• 1,2,4-Benzothiadiazepine,2,5-dihydro-3-ethyl-2-hexyl-,1,1-dioxide
• BRN 1008365
• 47122-52-1
• 2,5-Dihydro-3-ethyl-2-hexyl-1,2,4-benzothiadiazepine 1,1-dioxide
• DTXSID20197047
• +Expand

• InChIKey： OJNLZRKPZCYHST-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H24N2O2S/c1-3-5-6-9-12-18-16(4-2)17-13-14-10-7-8-11-15(14)21(18,19)20/h7-8,10-11H,3-6,9,12-13H2,1-2H3
• SMILES： CCCCCCN1C(=NCC2=CC=CC=C2S1(=O)=O)CC

Computed Properties

• Exact Mass: 308.15584919g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 308.15584919g/mol
• Heavy Atom Count: 21
• Complexity: 453
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 58.1Ų